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Compound of Interest

Compound Name: 4-Bromo-4'-ethyl-1,1'-biphenyl

Cat. No.: B1292091

An In-depth Technical Guide to the Safe Handling of 4-Bromo-4'-ethyl-1,1'-biphenyl

This document provides a comprehensive technical guide on the safety and handling
precautions for 4-Bromo-4'-ethyl-1,1'-biphenyl (CAS No. 58743-79-6). It is intended for
researchers, scientists, and professionals in drug development and materials science who may
handle this compound. The information herein is synthesized from authoritative safety data
sheets and toxicological profiles of structurally related compounds to ensure a high degree of
scientific integrity and practical utility.

Section 1: Compound Profile and Physicochemical
Properties

4-Bromo-4'-ethyl-1,1'-biphenyl is a halogenated aromatic compound featuring a rigid biphenyl
core.[1] This structure is common in intermediates for liquid crystal materials and complex
organic synthesis.[1] Its physical state as a combustible liquid and its chemical properties
necessitate a thorough understanding for safe handling.[2] The high vapor density, for instance,
indicates that vapors are heavier than air and may accumulate in low-lying areas, increasing
the risk of ignition or exposure.

Table 1: Physical and Chemical Properties of 4-Bromo-4'-ethyl-1,1'-biphenyl
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Property Value Source
CAS Number 58743-79-6 [31[4]
Molecular Formula C14H13Br [2][3]
Molecular Weight 261.16 g/mol [2]
Physical State Liquid [2]
Appearance Colorless [2]
Odor Odorless [2]
Boiling Point 204 °C/399.2 °F @ 760 2]
mmHg
Flash Point 63 °C/145.4 °F [2]
Specific Gravity 1.340 [2]

| Vapor Density | 6.38 (Air =1) |[2] |

Section 2: Hazard Identification and Toxicological
Assessment

While comprehensive toxicological data for 4-Bromo-4'-ethyl-1,1'-biphenyl is not fully
available, the hazards can be inferred from its chemical class (polybrominated biphenyls,
PBBs) and available safety data.[5][6] PBBs as a class are noted for their environmental
persistence and potential for bioaccumulation.[6] Some PBBs are reasonably anticipated to be
human carcinogens.[6] Therefore, treating this compound with a high degree of caution is
imperative.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement Source
Skin H315: Causes skin
. L Category 2 o [7]

Corrosionl/irritation irritation
Serious Eye H319: Causes serious

o Category 2 o
Damage/Irritation eye irritation
Specific Target Organ

o ] H335: May cause
Toxicity (Single Category 3 ) o [2][8]
respiratory irritation
Exposure)

| Hazardous to the Aquatic Environment, Chronic | Category 1 | H410: Very toxic to aquatic life
with long lasting effects |[8][9] |

Summary of Potential Health Effects:
 Inhalation: Vapors or mists may cause irritation to the respiratory tract.[2]

o Skin Contact: Causes skin irritation, characterized by redness and discomfort upon contact.

[7]
» Eye Contact: Causes serious eye irritation, which can lead to pain, tearing, and redness.[7]
« Ingestion: While specific data is lacking, related compounds are harmful if swallowed.[10]

o Chronic Exposure: Long-term exposure to PBBs has been associated with developmental
and reproductive effects in animal studies.[6]

Environmental Hazards: This compound is classified as very toxic to aquatic organisms and
may cause long-term adverse effects in the aquatic environment.[8][9] Extreme care must be
taken to prevent its release into drains or waterways.

Section 3: Engineering and Administrative Controls

The primary objective of control measures is to minimize worker exposure. Engineering
controls are the most effective line of defense.
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» Ventilation: All handling of 4-Bromo-4'-ethyl-1,1'-biphenyl should be conducted in a well-
ventilated area.[2] A certified chemical fume hood is required for procedures that may
generate vapors or aerosols.

o Safety Equipment: Eyewash stations and safety showers must be readily accessible and in
close proximity to the workstation.[2][9] Regular functionality checks of this equipment are
mandatory.

» Work Practices:
o Designate specific areas for handling this compound.
o Minimize the quantities stored and used.
o Avoid eating, drinking, or smoking in laboratory areas.[11]
o Wash hands and any exposed skin thoroughly after handling.[2]

Section 4: Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent direct contact with the chemical. The
selection of PPE should be based on a thorough risk assessment of the specific procedures
being performed.

Table 3: Recommended Personal Protective Equipment (PPE)
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Standard/Specificat ]
Body Part PPE Item . Rationale
ion
. Protects against
Chemical Safety OSHA 29 CFR
Eyes/Face splashes and
Goggles 1910.133 or EN166
vapors.[2][9]
Required when there
Face Shield ANSI Z2.87.1 is a significant risk of
splashing.[12][13]
Nitrile or Neoprene Prevents direct skin
) Chemical-Resistant S
Skin (consult manufacturer ~ contact and irritation.
Gloves o
compatibility data) [12][14]
Provides a primary
barrier against spills.
100% Cotton or ) ]
Laboratory Coat Synthetic materials
Nomex®
should be avoided.
[12][13]
Protects feet from
Feet Closed-toe Shoes -

potential spills.[12]

| Respiratory | NIOSH-approved Respirator | As required by exposure assessment | Necessary

if engineering controls are insufficient or during emergency situations.[14][15] |
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Diagram 1: PPE Selection Workflow
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Caption: PPE selection is dictated by a task-specific risk assessment.

Section 5: Safe Handling and Storage Protocols

Adherence to strict protocols is essential for mitigating risks during handling and storage.
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Step-by-Step Handling Protocol:

Preparation: Before starting, ensure the chemical fume hood is operational and the work
area is clear of clutter and ignition sources. Verify the locations of the nearest eyewash
station and safety shower.

Donning PPE: Put on all required PPE as determined by the risk assessment (see Diagram
1). Check gloves for any signs of damage before use.

Dispensing: Handle the chemical as a liquid.[2] Dispense the required amount slowly and
carefully to avoid splashing. Keep the container tightly closed when not in use.[2]

Procedure: Conduct all operations within the fume hood. Avoid breathing vapors.[2]

Post-Procedure: Upon completion, securely close the primary container. Decontaminate any
surfaces that may have been exposed.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination (gloves first,
followed by lab coat, then eye protection).

Hygiene: Wash hands and exposed skin thoroughly with soap and water.[2]

Storage Requirements:

Store in a cool, dry, and well-ventilated area away from direct sunlight and heat.[2][7]
Keep containers tightly closed to prevent leakage and evaporation.[2]
Store locked up in a designated area.[2]

Incompatibilities: Keep away from strong oxidizing agents.[2][9]

Section 6: Emergency Procedures

Rapid and correct response to emergencies can significantly reduce the severity of an incident.

Personnel Exposure:
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o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[2][16]

o Skin Contact: Immediately wash the affected area with plenty of soap and water while
removing all contaminated clothing and shoes. Seek medical attention if irritation persists.[2]

[9]

 Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If the victim is
not breathing, give artificial respiration. Seek immediate medical attention.[2][9]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a poison control center or seek immediate medical attention.

[21[5]
Spill and Leak Response: For any spill, the priority is personnel safety.
o Evacuate: Alert personnel in the immediate area and evacuate if necessary.

» Control Ignition Sources: Immediately remove all sources of ignition (e.g., turn off hot plates,
unplug electrical equipment).[17]

o Ventilate: Ensure the area is well-ventilated.

o Assess: Determine the extent of the spill. If it is large, involves other hazardous materials, or
you are not trained to handle it, evacuate and call emergency services.

» Contain (for minor spills): Wearing appropriate PPE, contain the spill using a non-
combustible absorbent material (e.g., vermiculite, sand, or earth).

o Collect: Carefully collect the absorbent material and place it into a suitable, sealed container
for hazardous waste disposal.[2]

o Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap
and water.

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA1301330&productDescription=1-BROMO-4-ETHYLBNZENE+99%25+250G&vendorId=VN00024248&countryCode=US&language=en
https://safety.fsu.edu/safety_manual/Chemical%20Emergencies,%20Exposures,%20and%20Spills.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1301330&productDescription=1-BROMO-4-ETHYLBNZENE+99%25+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC197980250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1301330&productDescription=1-BROMO-4-ETHYLBNZENE+99%25+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC197980250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1301330&productDescription=1-BROMO-4-ETHYLBNZENE+99%25+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-bromo-4-ethylbiphenyl.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0038.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1301330&productDescription=1-BROMO-4-ETHYLBNZENE+99%25+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Dispose: Label the waste container and dispose of it according to institutional and local
regulations.

Diagram 2: Emergency Response for Spills
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Caption: A decision tree for responding to a chemical spill.
Fire-Fighting Measures:

o Extinguishing Media: Use dry chemical, COz, water spray, or alcohol-resistant foam.[2] A
water spray can be used to cool fire-exposed containers.[17]

o Specific Hazards: The material is combustible.[2] Containers may explode when heated.[17]
Fire will produce irritating and toxic gases, including carbon monoxide, carbon dioxide, and
hydrogen halides.[2][9]

» Protective Actions: Firefighters must wear full protective gear and a self-contained breathing
apparatus (SCBA).[2]

Section 7: Disposal Considerations

Waste generated from the use of 4-Bromo-4'-ethyl-1,1'-biphenyl must be treated as
hazardous waste.

» Dispose of the chemical and any contaminated materials (e.g., absorbent pads, gloves) in
accordance with all applicable federal, state, and local environmental regulations.[2]

e Do not dispose of it down the drain or into the environment.[15] The material should be sent
to a licensed chemical destruction plant or disposed of via controlled incineration.[15]

o Contaminated packaging should be triple-rinsed and offered for recycling or reconditioning
where possible.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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